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Compound of Interest

Compound Name: H-Lys(Z)-OH-d3

cat. No.: B12413284

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for H-
Lys(Z)-OH-d3 (Ne-Benzyloxycarbonyl-L-lysine-2,6,6-d3), a deuterated derivative of Ne-
benzyloxycarbonyl-L-lysine. Understanding the safety and handling protocols for this
compound is crucial for ensuring laboratory safety and the integrity of research outcomes. This
guide synthesizes available data from safety data sheets (SDS) for both the deuterated
compound and its non-deuterated analogue, presenting the information in a clear and
accessible format for laboratory personnel.

Section 1: Chemical and Physical Properties

A summary of the key chemical and physical properties of H-Lys(Z)-OH and its deuterated form
is presented below. These properties are essential for proper handling, storage, and
experimental design.
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Property H-Lys(Z)-OH H-Lys(Z)-OH-d3 References
Molecular Formula C14H20N204 C14H17D3N204 [1112]1[3]
Molecular Weight 280.32 g/mol 283.34 g/mol [41[5]

CAS Number 1156.64.2 N/A (Unlabeled: 1155-

64-2)

White to off-white

Appearance ) No data available
powder/solid
Melting Point 259 °C (decomposes) No data available
N Soluble in 0.1 M HCI )
Solubility No data available

and H20

[0]20/D +15.5£1°, ¢ =

Optical Activity 1% in 1 M HCI
01N

No data available

Section 2: Hazard Identification and Toxicological

Information

According to the available safety data sheets, neither H-Lys(Z)-OH nor its deuterated form are

classified as hazardous substances. However, as with any chemical, appropriate caution

should be exercised.

Potential Health Effects:

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

Toxicological Data Summary:

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.
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Toxicity Endpoint Result References
Acute Oral Toxicity Not classified
Acute Dermal Toxicity Not classified
Acute Inhalation Toxicity Not classified
Skin Corrosion/Irritation Not classified

Serious Eye Damage/Irritation Not classified

Respiratory or Skin -
Not classified

Sensitization

Germ Cell Mutagenicity Not classified
Carcinogenicity Not classified
Reproductive Toxicity Not classified

Based on available data, the classification criteria for these hazards are not met. No significant
symptoms are expected under anticipated conditions of normal use.

Section 3: Handling, Storage, and Emergency
Protocols

Proper handling and storage are critical for maintaining the stability of the compound and
ensuring the safety of laboratory personnel.

Safe Handling Protocol

A standard protocol for handling H-Lys(Z)-OH-d3 should include the following steps:
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Preparation

Wear appropriate PPE:
- Safety glasses
- Gloves
- Lab coat

Handling
y

Ensure good ventilation
in the work area

'

Avoid contact with
skin and eyes

:

Avoid dust formation

Post-Handling

Wash hands thoroughly
after handling

'

Store in a tightly
closed container

Click to download full resolution via product page

Figure 1. Safe handling workflow for H-Lys(Z)-OH-d3.

Storage Conditions

Proper storage is essential to maintain the integrity of the compound.
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e Short-term (powder): Store at 2-8°C.
e Long-term (powder): Store at -20°C for up to 3 years.
e In solvent: Store at -20°C for 1 month or -80°C for 6 months.

Store in a cool, well-ventilated place away from heat and direct sunlight. Keep the container
tightly closed when not in use. Incompatible materials to avoid include strong acids, strong
bases, and strong oxidizing agents.

Emergency First-Aid Measures

In case of accidental exposure, follow these first-aid protocols:

Exposure Type

Inhalation | Skin Contact Eye Contact Ingestion
Ast-Aid Action \

Move to fresh air. Rinse mouth with water.
If not breathing, give artificial respiration. Do NOT induce vomiting.

\ Medical Attention /

Consult a physician.

Wash off with soap and plenty of water. Rinse eyes with water as a precaution.

Click to download full resolution via product page

Figure 2. Emergency first-aid procedures for H-Lys(Z)-OH-d3 exposure.

Section 4: Fire-Fighting and Accidental Release
Measures

Fire-Fighting Measures:
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Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Unsuitable extinguishing media: Do not use a heavy water stream.

Hazardous decomposition products: Under fire conditions, hazardous decomposition
products such as carbon oxides and nitrogen oxides may form.

Protective equipment: Firefighters should wear self-contained breathing apparatus if
necessary.

Accidental Release Measures:

Personal precautions: Use personal protective equipment and avoid dust formation.

Environmental precautions: Do not let the product enter drains.

Methods for cleaning up: Mechanically recover the product and shovel it into a suitable
container for disposal.

Section 5: Stability and Reactivity

Reactivity: The product is non-reactive under normal conditions of use, storage, and
transport.

Chemical stability: Stable under recommended storage conditions.

Possibility of hazardous reactions: No dangerous reactions are known under normal
conditions of use.

Conditions to avoid: Direct sunlight and extremely high or low temperatures.

Incompatible materials: Strong acids, strong bases, and strong oxidizing agents.

Hazardous decomposition products: Fume, carbon monoxide, and carbon dioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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